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Compound of Interest

Compound Name: Ala-His

Cat. No.: B1278170 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal procedures for Ala-
His (L-Alanyl-L-Histidine), a dipeptide commonly used in research and development.

Adherence to these procedures is crucial for maintaining a safe laboratory environment and

ensuring compliance with regulatory standards.

Summary of Key Disposal Procedures
Ala-His is not classified as a hazardous substance.[1] However, it is imperative to follow

standard laboratory safety protocols and consult with your institution's Environmental Health

and Safety (EHS) department for specific disposal requirements in your locality. The

fundamental principle for the disposal of Ala-His is to manage it as a non-hazardous chemical

waste, ensuring it is properly contained and segregated from general refuse.

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling Ala-His for disposal, ensure you are

wearing appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

Containment:
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Collect waste Ala-His, including any contaminated materials such as weighing paper or

disposable spatulas, in a designated, well-labeled, and securely sealed container.

Ensure the container is compatible with chemical waste and clearly marked with the

contents ("Waste Ala-His" or "Waste L-Alanyl-L-Histidine").

Consult Institutional Guidelines:

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department.

Inform them of your intent to dispose of non-hazardous chemical waste and provide the

name of the substance (Ala-His).

Follow EHS Directives:

Your EHS office will provide specific instructions for the collection and disposal of the

waste in accordance with local, state, and federal regulations.

This may involve placing the sealed container in a designated chemical waste

accumulation area for pickup by a licensed waste disposal contractor.

Important Considerations:

Do NOT dispose of Ala-His in the regular trash or pour it down the drain unless explicitly

permitted by your institution's EHS guidelines.

For spills, sweep up the solid material and place it in the designated waste container. Ensure

adequate ventilation.

Quantitative Data
The following table summarizes key quantitative data for Ala-His.
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Property Value Source

Molecular Formula C₉H₁₄N₄O₃ PubChem

Molecular Weight 226.23 g/mol PubChem

Melting Point 253 °C (487.4 °F) Fisher Scientific[1]

Appearance White powder/solid Fisher Scientific[1]

Odor Odorless Fisher Scientific[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ala-
His.
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Start: Ala-His Waste Generated

Wear Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Place in a Labeled, Sealed Container

Consult Institutional EHS Office

Follow EHS Instructions for Disposal

Arrange for Pickup by Licensed
Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ala-His.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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